![molecular formula C10H17Cl2N3 B6208444 1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride CAS No. 2742660-04-2](/img/no-structure.png)
1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride
Overview
Description
1-[2-(Pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride, also known as 1-Pyrrolidine-2-yl-4-pyridin-1-ylmethanamine dihydrochloride or PPM, is an organic compound with a wide range of applications in the field of scientific research. It is a colorless solid that is insoluble in water, but soluble in aqueous solutions of alkali hydroxides and in polar organic solvents. PPM is a versatile compound that can be used as a reagent, catalyst, or as a building block for organic synthesis.
Mechanism of Action
PPM acts as a catalyst in the synthesis of organic compounds. It is able to facilitate the formation of covalent bonds between two molecules, allowing them to form a single, larger molecule. This process is known as condensation. Additionally, it can be used as a reagent in the synthesis of various organic compounds, such as drugs, and it can also be used as a building block for organic synthesis.
Biochemical and Physiological Effects
PPM has a wide range of biochemical and physiological effects. It has been found to be effective in the synthesis of a variety of drugs, such as antimalarials, antifungals, and antibiotics. Additionally, it has been used in the synthesis of peptides and proteins, and it has been found to have a strong antioxidant activity. Furthermore, it has been found to have an anti-inflammatory effect and to be effective in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
PPM has several advantages when used in laboratory experiments. It is a versatile compound that can be used as a reagent, catalyst, or building block for organic synthesis. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, it is important to note that PPM is not soluble in water, and so it must be used in polar organic solvents. Additionally, it is important to take safety precautions when working with PPM, as it can be toxic if inhaled or ingested.
Future Directions
There are a number of potential future directions for the use of PPM in scientific research. It could be used as a reagent in the synthesis of peptides and proteins, as well as in the synthesis of a variety of drugs. Additionally, it could be used as a catalyst for the synthesis of organic compounds, and as a building block for organic synthesis. Furthermore, it could be used in the development of new and more efficient methods for the synthesis of organic compounds. Finally, it could be used in the development of new and more effective drugs, such as antimalarials, antifungals, and antibiotics.
Synthesis Methods
The synthesis of PPM is a fairly simple process. It can be synthesized from the reaction between pyrrolidine and pyridine in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature and produces a white solid which is then purified by recrystallization.
Scientific Research Applications
PPM has a wide range of applications in scientific research. It can be used as a reagent for organic synthesis, as a catalyst for various reactions, and as a building block for organic synthesis. Additionally, it can be used as a starting material for the synthesis of various organic compounds. It has also been used in the synthesis of drugs, such as antimalarials, antifungals, and antibiotics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride involves the reaction of 2-bromo-4-(pyrrolidin-1-yl)pyridine with formaldehyde and ammonium chloride in the presence of a reducing agent to yield the target compound.", "Starting Materials": [ "2-bromo-4-(pyrrolidin-1-yl)pyridine", "Formaldehyde", "Ammonium chloride", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-bromo-4-(pyrrolidin-1-yl)pyridine in a suitable solvent such as DMF or DMSO.", "Step 2: Add formaldehyde and ammonium chloride to the reaction mixture.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Quench the reaction with water and extract the product with a suitable organic solvent.", "Step 6: Purify the product by recrystallization or column chromatography.", "Step 7: Convert the product to its dihydrochloride salt by treatment with hydrochloric acid in a suitable solvent." ] } | |
CAS RN |
2742660-04-2 |
Product Name |
1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride |
Molecular Formula |
C10H17Cl2N3 |
Molecular Weight |
250.2 |
Purity |
95 |
Origin of Product |
United States |
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